![molecular formula C17H26N2OS B3968450 2-(methylthio)-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide](/img/structure/B3968450.png)
2-(methylthio)-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide
Overview
Description
2-(Methylthio)-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide, also known as MPTA, is a chemical compound that has been studied extensively in the field of medicinal chemistry. MPTA is a potent inhibitor of the enzyme monoamine oxidase B (MAO-B), which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. Inhibition of MAO-B has been shown to have potential therapeutic effects in various neurological disorders, including Parkinson's disease and depression.
Mechanism of Action
2-(methylthio)-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide works by inhibiting the enzyme MAO-B, which is responsible for the breakdown of dopamine and other monoamine neurotransmitters. By inhibiting MAO-B, this compound increases the levels of these neurotransmitters in the brain, leading to potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its effects on neurotransmitter levels, this compound has been shown to have antioxidant effects, which may contribute to its neuroprotective effects. This compound has also been shown to have anti-inflammatory effects, which may be relevant to its potential therapeutic effects in various neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(methylthio)-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide in lab experiments is its high potency and specificity for MAO-B inhibition. This allows for precise control over the levels of neurotransmitters in the brain, which is important for studying their effects on behavior and cognition. However, one limitation of using this compound is its potential toxicity at high doses, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-(methylthio)-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide. One area of interest is its potential therapeutic effects in other neurological disorders, such as Alzheimer's disease and Huntington's disease. Another area of interest is its potential effects on neuroplasticity, which may be relevant to its potential antidepressant effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential toxicity at high doses.
Scientific Research Applications
2-(methylthio)-N-[1-(3-phenylpropyl)-3-piperidinyl]acetamide has been extensively studied for its potential therapeutic effects in neurological disorders. In particular, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease. This compound has also been studied for its potential antidepressant effects, as well as its effects on cognitive function.
properties
IUPAC Name |
2-methylsulfanyl-N-[1-(3-phenylpropyl)piperidin-3-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2OS/c1-21-14-17(20)18-16-10-6-12-19(13-16)11-5-9-15-7-3-2-4-8-15/h2-4,7-8,16H,5-6,9-14H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPSGRPJEOGAJFT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC(=O)NC1CCCN(C1)CCCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~2~-(2-chlorobenzyl)-N~1~-(4-chloro-2-methylphenyl)-N~2~-[(4-chlorophenyl)sulfonyl]glycinamide](/img/structure/B3968371.png)
![3-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-2-piperidinone](/img/structure/B3968372.png)
![N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine oxalate](/img/structure/B3968378.png)
![1-benzyl-4-[1-(4-ethoxybenzyl)-4-piperidinyl]piperazine oxalate](/img/structure/B3968390.png)
![2-{1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]pyrrolidin-2-yl}pyridine](/img/structure/B3968402.png)
![N-(4-bromo-3-methylphenyl)-2-({5-[(3-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}thio)acetamide](/img/structure/B3968406.png)
![2-(4-ethoxyphenyl)-5-(4-nitrobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one](/img/structure/B3968421.png)
![4-{1-[(4-chlorophenyl)sulfonyl]-4-piperidinyl}morpholine oxalate](/img/structure/B3968457.png)
![1-acetyl-17-[4-chloro-3-(trifluoromethyl)phenyl]-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione](/img/structure/B3968461.png)
